2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

• IUPAC Name: 2-amino-4-chloro-6-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C5H3ClN4O/c6-3-2(1-7)4(11)10-5(8)9-3/h(H3,8,9,10,11)
• InChI Key: MCXNJBLPLAZMEY-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(N=C(NC1=O)N)Cl
• Molecular Formula: C5H3ClN4O
• DSSTOX Substance ID: DTXSID10517790
• Molecular Weight: 170.56 g/mol
• CAS RN: 85840-23-9

Description

“2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile” is a chemical compound with the molecular formula C5H3ClN4. It is used in various research and development applications.

Scientific Research Applications

Molecular Docking and Synthesis

2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile derivatives have been synthesized and evaluated for their affinity with CDK4 protein through molecular docking studies. These studies suggest potential applications in understanding protein interactions and designing targeted therapeutic agents (Holam, Santhoshkumar, & Killedar, 2022).

Chemical Reactivity and Biological Evaluation

Research has explored the chemical behavior of derivatives of 2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile toward primary and heterocyclic amines, leading to the formation of Schiff bases and other nitrogen heterocyclic compounds. These compounds have been investigated for their biological activities, underscoring the compound's significance in medicinal chemistry (Farouk, Ibrahim, & El-Gohary, 2021).

Structural Characterization as DHFR Inhibitors

Studies have characterized the structural properties of 2,4-disubstituted-dihydropyrimidine-5-carbonitrile derivatives, including 2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile, for their potential as dihydrofolate reductase (DHFR) inhibitors. This highlights their potential application in developing new pharmacological agents (Al-Wahaibi et al., 2021).

Antibacterial Activity

Research has demonstrated the antibacterial properties of certain pyrimidine-based heterocycles derived from 2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile, indicating their relevance in developing new antibacterial agents (Shehta & Abdel Hamid, 2019).

Photovoltaic Properties

Studies have also explored the photovoltaic properties of certain derivatives, shedding light on their potential applications in organic–inorganic photodiode fabrication and solar energy harvesting (Zeyada, El-Nahass, & El-Shabaan, 2016).

Multicomponent Synthesis

The compound has been utilized in the multicomponent, ecofriendly synthesis of antimicrobial 2-Amino-6-aryl-4-(3H)-pyrimidinones, illustrating its utility in green chemistry and drug discovery (da Silva et al., 2014).

Synthesis routes and methods

Procedure details

Following the method of Bell et al. (J. Heterocyclic Chem. 1983, 20, 41), hydrogen chloride gas was bubbled for 2 minutes though a solution of 6.00 g (29.0 mmol) 2-amino-4,6-dichloro-pyrimidine-5-carbaldehyde oxime in 800 ml acetic acid at 115° C. The mixture was then stirred at 115° C. for 16 hours before being cooled to room temperature. The resulting crystals were removed by filtration, and the filtrate concentrated in vacuo. The residue was triturated in 100 ml ether to afford 4.60 g (93%) 2-amino-4-chloro-6-oxo-1,6-dihydro-pyrimidine-5-carbonitrile as a light yellow crystalline solid. EI-MS m/e (%): 172 (M{37Cl}+, 23), 170 (M{35Cl}+, 71), 129 (53), 43 (100).